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Compound of Interest

Compound Name: 4-Methyl-2-nitrosophenol

CAS No.: 58243-10-0

Cat. No.: B14672563

Get Quote

Executive Summary
This guide details the chemical behavior, synthesis, and application of 4-methyl-2-
nitrosophenol (also known as 4-methyl-1,2-benzoquinone 2-oxime). Unlike simple

monodentate ligands, this compound exhibits a dynamic tautomeric equilibrium that dictates its

coordination geometry. It is primarily utilized for the selective extraction and spectrophotometric

determination of transition metals, particularly Cobalt (Co), Iron (Fe), and Copper (Cu).

This document provides a validated synthesis protocol, a self-validating extraction workflow,

and mechanistic insights into the ligand's "chameleon-like" behavior in solution.

Part 1: Chemical Foundation & Mechanism
The Tautomeric "Chameleon"
The critical feature of 4-methyl-2-nitrosophenol is its nitroso-oxime tautomerism. In solution,

the compound exists in equilibrium between the nitrosophenol form (aromatic) and the quinone

oxime form (non-aromatic).
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Nitrosophenol Form: Favored in dilute, non-polar solutions.

Quinone Oxime Form: Favored in the solid state and in metal complexes.

Crucial Insight: When coordinating with metals (e.g., Co, Cu), the ligand predominantly adopts

the quinone oxime structure. The metal binds to the oxime nitrogen and the phenolic/quinonic

oxygen, forming a stable five-membered chelate ring. This explains why the ligand is often

referred to as an N,O-donor rather than just an O-donor.

Graphviz Visualization: Tautomerism & Chelation
The following diagram illustrates the equilibrium and the subsequent metal chelation mode.
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Caption: Figure 1. The tautomeric shift from nitrosophenol to quinone oxime is the

thermodynamic driver for stable metal complexation.

Part 2: Synthesis Protocol
Objective: Preparation of 4-methyl-2-nitrosophenol from p-cresol via nitrosation.

Reagents Required[1][2][3]
p-Cresol (4-methylphenol): 10.8 g (0.1 mol)

Sodium Nitrite (NaNO₂): 7.0 g (0.1 mol)

Sulfuric Acid (H₂SO₄): 5% aqueous solution
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Sodium Hydroxide (NaOH): 10% solution

Solvents: Ethanol, Diethyl Ether, Petroleum Ether

Step-by-Step Procedure
Preparation: Dissolve 10.8 g of p-cresol in 50 mL of ethanol and dilute with 100 mL of water.

Acidification: Add 5% H₂SO₄ until the solution is slightly acidic (pH ~4-5).

Nitrosation (Critical Step):

Cool the mixture to 0–5°C in an ice bath. Note: Temperature control is vital to prevent

oxidation to the nitro species.

Dropwise add a solution of 7.0 g NaNO₂ in 20 mL water over 30 minutes with vigorous

stirring.

The solution will turn a deep reddish-brown color.

Reaction: Stir at 0°C for an additional 1 hour.

Isolation:

Extract the mixture with diethyl ether (3 x 50 mL).

Wash the ether layer with water.

Extract the ether layer with 10% NaOH. The product (as the sodium salt) will move to the

aqueous phase (deep red/purple color).

Precipitation: Acidify the aqueous alkaline extract with dilute H₂SO₄. The free ligand will

precipitate as yellow-brown needles.

Purification: Recrystallize from petroleum ether to obtain pure 4-methyl-2-nitrosophenol.

Part 3: Application - Spectrophotometric
Determination of Cobalt[1][2][4]
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Principle: Cobalt(II) reacts with 4-methyl-2-nitrosophenol to form a tris-complex [Co(L)₃].

Uniquely, while Co(II) is the starting ion, the ligand facilitates the oxidation of Co(II) to Co(III)

upon complexation in air, forming a kinetically inert Co(III) complex that is stable in acidic

media. This allows for high selectivity against other metals (like Fe, Cu) which form labile

complexes that dissociate in acid.

Experimental Protocol
Parameter Specification Notes

Analyte Cobalt (Co²⁺) Range: 0.1 – 10 ppm

Ligand Conc. 0.01 M in Ethanol Use fresh solution daily

Buffer
Citrate-Phosphate (pH 5.0 -

7.0)
Optimal for complex formation

Solvent Chloroform (CHCl₃) Extraction medium

Wavelength 350 - 400 nm
Absorbance max (varies

slightly by solvent)

Workflow Diagram (DOT)
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Aqueous Sample
(Contains Co²⁺, Fe³⁺, Cu²⁺)

Add Citrate Buffer
(Adjust to pH 5-7)

Add Ligand Solution
(4-methyl-2-nitrosophenol)

Incubate 10 mins
(Allows Co²⁺ -> Co³⁺ oxid.)

Solvent Extraction
(Add CHCl₃ & Shake)

Acid Wash (1M HCl)
(Removes Fe/Cu interferences)

Measure Absorbance
(Organic Phase @ 360-400nm)

Click to download full resolution via product page
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Caption: Figure 2.[1] Selective extraction workflow for Cobalt. The acid wash step is critical for

removing interfering labile complexes.

Protocol Steps
Sample Prep: Take an aliquot of sample solution containing 1-50 µg of Cobalt.

Buffering: Add 5 mL of Citrate-Phosphate buffer (pH 5.5).

Complexation: Add 2 mL of 0.01 M ligand solution. Allow to stand for 10 minutes.

Mechanism: Co(II) binds and is oxidized to the inert Co(III) complex.

Extraction: Transfer to a separatory funnel. Add 10 mL of Chloroform. Shake vigorously for 1

minute.

Phase Separation: Allow layers to separate. Collect the organic (lower) layer.

Interference Removal (Self-Validating Step): Shake the organic layer with 10 mL of 1 M HCl.

Why? The Co(III) complex is kinetically inert and remains in the organic phase. Complexes

of Fe(III), Cu(II), and Ni(II) are labile and will decompose, returning the metals to the

aqueous acid phase.

Measurement: Dry the organic layer over anhydrous Na₂SO₄ and measure absorbance

against a reagent blank.

Part 4: Troubleshooting & Optimization
Low Sensitivity: Ensure the reagent is pure. The nitrosophenol form can degrade to brown

tars if exposed to light/air for prolonged periods. Store the solid in the dark.

Interference from Iron: If Iron content is very high (>100x Cobalt), add Sodium Fluoride or

Sodium Pyrophosphate to the aqueous phase before adding the ligand. This masks Fe(III)

as a colorless fluoride/phosphate complex.

pH Drift: The complexation releases protons (see Figure 1). Ensure the buffer capacity is

sufficient to maintain pH 5-7 during the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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